3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride

• IUPAC Name: 3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-6-5-10-8-7(9(12)13)3-2-4-11(6)8;/h5,7H,2-4H2,1H3,(H,12,13);1H
• InChI Key: KYQOUXORXNCUGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N1CCCC2C(=O)O.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C9H13ClN2O2 and its molecular weight is 216.67. The purity is usually 95%.
BenchChem offers high-quality 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on heterocyclic compounds, including the imidazo[1,2-a]pyridine derivatives, has been focused on their synthesis and the evaluation of their chemical properties. These compounds are synthesized through various chemical reactions, often aiming at developing new pharmaceuticals or materials with unique properties. For example, the synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and their evaluation for anti-inflammatory, analgesic, and antipyretic activities highlight the pharmaceutical relevance of such compounds (Abignente et al., 1982). Similarly, studies on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems demonstrate the versatility of heterocyclic compounds in creating complex molecular structures with potential applications in material science and pharmaceuticals (Bakhite et al., 2005).

Catalytic Applications

The research into heterocyclic compounds also extends to their use in catalysis. For instance, phosphabarrelene-modified Rh-catalysts have been shown to provide a new and selective route towards hydroxy-functionalized bicyclic imidazoles via tandem reactions, representing a novel one-pot catalytic synthesis of bicyclic imidazole derivatives (Bäuerlein et al., 2009). This highlights the potential of using heterocyclic compounds as intermediates or catalysts in synthetic chemistry, enabling the creation of complex molecules with high efficiency.

Material Science Applications

In material science, heterocyclic compounds have been explored for the synthesis of new polymers with unique properties. Studies on the synthesis and properties of soluble and light-colored poly(amide-imide-imide)s based on tetraimide-dicarboxylic acid and various aromatic diamines illustrate the potential of these compounds in developing new materials with specific optical and mechanical properties (Yang & Su, 2005). Such materials could have applications in coatings, films, and other advanced materials that require specific performance characteristics.